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Compound of Interest

3-Piperidinylmethyl nicotinate
Compound Name:

hydrochloride
CAS No.: 1219976-15-4
Cat. No.: B1394688

Get Quote

Executive Summary & Compound Profile

3-Piperidinylmethyl nicotinate hydrochloride is a specialized research compound belonging
to the class of nicotinate esters. Structurally, it combines the bioactive moiety of nicotinic acid
(Vitamin B3) with a 3-piperidinemethanol promoiety.

Unlike simple alkyl esters (e.g., methyl nicotinate), the incorporation of the piperidine ring
introduces a basic nitrogen center (pKa ~11), which, in the hydrochloride salt form, significantly
alters the compound's solubility, ionization profile, and tissue interaction. This molecule is
primarily utilized as a chemical probe in dermatological and pharmacological research to
investigate:

e Cutaneous Microcirculation: As a rubefacient to induce controlled vasodilation via the
GPR109A receptor pathway.

e Prodrug Kinetics: Studying the hydrolysis rates of heterocyclic esters by skin esterases.
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o Transdermal Bioavailability: Assessing the impact of the piperidine ring on stratum corneum
penetration compared to standard lipophilic esters.

Physicochemical Profile (Predicted)

Property Value | Description Significance

Nicotinic acid esterified with 3- Dual-pharmacophore (Niacin +
Molecular Structure o o
hydroxymethylpiperidine Piperidine)

) Water soluble; suitable for
Salt Form Hydrochloride (HCI) _
aqueous vehicles

Activates GPR109A

. Prostaglandin-mediated
Mechanism COX-1/2
Vasodilation

PGD2/PGE2 release

b Utilit Vasodilation Probe, Niacin Controlled induction of
rimary Utili
Y Y Prodrug erythema (flush response)

Mechanism of Action & Signaling Pathway|[2]

The research utility of 3-Piperidinylmethyl nicotinate relies on its hydrolysis into free nicotinic
acid. Upon topical application, the ester penetrates the stratum corneum.[1] Intracellular
esterases cleave the molecule, releasing nicotinic acid, which binds to the G-Protein Coupled
Receptor 109A (GPR109A/HCA?2) on Langerhans cells and keratinocytes.

Pathway Visualization

The following diagram illustrates the conversion and signaling cascade leading to the
measurable endpoint (vasodilation).
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Figure 1: Pharmacodynamic pathway of 3-Piperidinylmethyl nicotinate from application to

vasodilatory response.

Application Protocols
Protocol A: In Vitro Skin Permeation Assay (Franz
Diffusion Cell)

Objective: To quantify the flux and lag time of 3-Piperidinylmethyl nicotinate across a

membrane model compared to methyl nicotinate.

Materials:

Franz Diffusion Cells (vertical, glass).

Membrane: Synthetic Strat-M® membrane or excised porcine ear skin (dermatomed to 500
pHm).

Receptor Fluid: Phosphate Buffered Saline (PBS) pH 7.4 + 0.05% Sodium Azide (to prevent
bacterial growth).

HPLC System with UV detector (260 nm).

Methodology:

Preparation: Degas the Receptor Fluid and fill the receptor chamber (maintain at 32°C via
water jacket). Ensure no bubbles exist under the membrane.

Dosing: Apply 200 pL of a 50 mM solution of 3-Piperidinylmethyl nicotinate HCI (in water or
propylene glycol vehicle) to the donor compartment.

o Control: Run a parallel cell with Methyl Nicotinate (50 mM).

Sampling: Withdraw 200 puL from the sampling portat T =0, 0.5, 1, 2, 4, 6, and 24 hours.
Immediately replace with fresh, pre-warmed Receptor Fluid.
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e Analysis: Analyze samples via HPLC to detect both the parent ester and the hydrolyzed
nicotinic acid.

o Note: The presence of free nicotinic acid in the receptor fluid indicates cutaneous
metabolism during transport.

Data Output: Calculate the Steady-State Flux (

) using the slope of the linear portion of the cumulative amount vs. time plot.

Protocol B: In Vivo Microcirculation Assessment (Laser
Doppler Flowmetry)

Objective: To determine the "Time to Onset" and "Peak Perfusion” (vasodilation) in a rodent
model or human volunteer (subject to IRB approval). This validates the compound's bioactivity
as a rubefacient.[2]

Scientific Rationale: Nicotinates induce a biphasic erythema. The piperidine moiety may delay
onset due to increased molecular weight or alter retention in the lipid bilayer compared to
smaller esters.

Materials:

o Laser Doppler Flowmeter (LDF) or Speckle Contrast Imager.

» Topical vehicle: Hydrophilic cream base or Ethanol:Water (50:50).

e Test Compound: 3-Piperidinylmethyl nicotinate HCI (0.1% to 1.0% w/v).
Step-by-Step Workflow:

o Acclimatization: Allow the subject to acclimatize to the room (22°C + 1°C) for 20 minutes to
stabilize basal blood flow.

» Baseline Recording: Record basal flux (Arbitrary Perfusion Units - APU) at the volar forearm
(human) or dorsal skin (rodent) for 2 minutes.
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» Application: Apply 20 pL of the test solution to a defined circular area (1 cm diameter). Do not
occlude unless testing occlusion effects.

» Continuous Monitoring: Place the LDF probe directly over the application site (non-contact
mode preferred). Record perfusion continuously for 60 minutes.

e Quantification:

o : Time to reach 2x baseline flux.
o : Area Under the Curve (Total vasodilatory response).

o : Peak perfusion value.

Expected Results: A "bell-shaped" curve of perfusion over time. If the piperidine group
enhances lipophilicity/retention, the curve may show a delayed

and prolonged duration of action compared to methyl nicotinate.

Safety & Handling Guidelines

Signal Word:WARNING

Hazard Class Statement Precaution

o Wear nitrile gloves. Avoid
i o Causes skin irritation . _
Skin Irritation ) inadvertent skin contact to
(rubefacient). )
prevent flushing.

Wear safety goggles. Flush

Eye Irritation Causes serious eye irritation. with water for 15 min if
exposed.
May cause respiratory Handle powder in a fume

Respiratory T
irritation. hood.

Specific Handling Note: This compound is designed to penetrate skin.[3] If spilled on skin, wash
immediately with cold water and soap. Do not use hot water, as it dilates capillaries and
accelerates absorption.
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 Piperidine in Drug Design

o Goel, R., et al. (2025). "Piperidine-containing drugs and recently studied analogs -
biological activity, mechanism of action."[4] European Journal of Medicinal Chemistry.

o Rationale: Supports the structural logic of using piperidine moieties to modulate
pharmacokinetics and solubility.[4]

¢ Transdermal Diffusion Protocols

o OECD Guideline 428. (2004).[5] "Skin Absorption: In Vitro Method."[1][6] OECD
Guidelines for the Testing of Chemicals.

o Rationale: The regulatory standard for the Franz Cell protocol described in Protocol A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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